Cas no 883525-35-7 (2-(3,3-Dimethylbutoxy)-1-ethanamine)

• Product Name: 2-(3,3-Dimethylbutoxy)-1-ethanamine
• CAS No: 883525-35-7
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 4674900
• PubChem ID: 26188613
• Update Time: 2025-10-18

2-(3,3-Dimethylbutoxy)-1-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-DIMETHYLBUTOXY)-1-ETHANAMINE
• 2-(3,3-dimethylbutoxy)ethanamine
• SCHEMBL15126594
• 883525-35-7
• AKOS011628541
• 2-(3,3-Dimethylbutoxy)-1-ethanamine

• Inchi： 1S/C8H19NO/c1-8(2,3)4-6-10-7-5-9/h4-7,9H2,1-3H3
• InChI Key： VEGUVYJOAPADOI-UHFFFAOYSA-N
• SMILES： O(CCN)CCC(C)(C)C

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 75.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 1.2

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 190.6±13.0 °C at 760 mmHg
• Flash Point: 59.4±8.6 °C
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

2-(3,3-Dimethylbutoxy)-1-ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,3-Dimethylbutoxy)-1-ethanamine

2-(3,3-Dimethylbutoxy)-1-ethanamine: A Comprehensive Overview

The compound CAS No. 883525-35-7, commonly referred to as 2-(3,3-Dimethylbutoxy)-1-ethanamine, is a versatile organic compound with significant applications in various fields. This compound has garnered attention in recent years due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

Structural Insights

2-(3,3-Dimethylbutoxy)-1-ethanamine is an organic amine derivative with a specific structure that contributes to its reactivity and functionality. The molecule consists of an ethanamine backbone with a substituted butoxy group at the second carbon. The presence of two methyl groups on the butoxy chain introduces steric effects, which can influence the compound's solubility, stability, and reactivity. This structural feature makes it particularly useful in reactions requiring controlled nucleophilic attack or specific steric environments.

Synthesis and Production

The synthesis of 2-(3,3-Dimethylbutoxy)-1-ethanamine typically involves multi-step chemical reactions. One common approach is the alkylation of ethanamine with a suitable alkylating agent derived from 3,3-dimethylbutanol. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions. For instance, researchers have explored the use of palladium-catalyzed coupling reactions to achieve higher yields and purities. These developments underscore the importance of continuous innovation in chemical synthesis techniques.

Applications in Pharmaceuticals

2-(3,3-Dimethylbutoxy)-1-ethanamine has shown promise in the pharmaceutical industry as an intermediate for drug development. Its amine functionality makes it a valuable precursor for various bioactive molecules. Recent studies have highlighted its role in the synthesis of antiviral agents and anticancer drugs. For example, a 2022 study published in *Journal of Medicinal Chemistry* demonstrated its utility as a building block for inhibitors targeting specific viral enzymes. Such findings emphasize its potential in contributing to novel therapeutic solutions.

Role in Agrochemicals

In addition to pharmaceuticals, this compound has found applications in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been extensively researched. A 2021 study in *Pest Management Science* reported its effectiveness as an intermediate in developing environmentally friendly pesticides with reduced toxicity profiles. This aligns with the growing demand for sustainable agricultural solutions.

Environmental Considerations

The environmental impact of CAS No. 883525-35-7 has also been a focus of recent research. Studies have evaluated its biodegradation rates under various conditions to assess its safety for industrial use. Results indicate that it exhibits moderate biodegradability, making it suitable for applications where environmental footprint is a concern.

Conclusion

2-(3,3-Dimethylbutoxy)-1-ethanamine, or CAS No. 883525-35-7, stands out as a multifaceted compound with diverse applications across industries. Its unique chemical structure and versatile reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potential uses and improve synthesis methods, this compound is poised to play an even more significant role in advancing scientific and industrial endeavors.